molecular formula C10H10ClFO2 B8468263 4-Chloro-1-(4-fluoro-2-hydroxyphenyl)butan-1-one CAS No. 61053-78-9

4-Chloro-1-(4-fluoro-2-hydroxyphenyl)butan-1-one

Cat. No.: B8468263
CAS No.: 61053-78-9
M. Wt: 216.63 g/mol
InChI Key: FKBCLQRLYCUPIY-UHFFFAOYSA-N
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Description

4-Chloro-1-(4-fluoro-2-hydroxyphenyl)butan-1-one is a useful research compound. Its molecular formula is C10H10ClFO2 and its molecular weight is 216.63 g/mol. The purity is usually 95%.
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Properties

CAS No.

61053-78-9

Molecular Formula

C10H10ClFO2

Molecular Weight

216.63 g/mol

IUPAC Name

4-chloro-1-(4-fluoro-2-hydroxyphenyl)butan-1-one

InChI

InChI=1S/C10H10ClFO2/c11-5-1-2-9(13)8-4-3-7(12)6-10(8)14/h3-4,6,14H,1-2,5H2

InChI Key

FKBCLQRLYCUPIY-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1F)O)C(=O)CCCCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a cold boron trifluoride etherate (280 mmol) solution was added 3-Fluorophenol or phenol (89 mmol) and 4-chlorobutyryl chloride (178 mmol). The resulting solution was stirred at 130° C. for 18 hours. The reaction mixture was cooled and poured into ice water (100 mL). After stirring for 10 minutes, the water mixture was extracted with ether (3×100 mL). The ether layer was washed with brine (100 mL), dried over MgSO4, filtered and concentrated to a residue to afford 4-chloro-1-(4-fluoro-2-hydroxyphenyl)butan-1-one and 4-chloro-1-(2-hydroxyphenyl)butan-1-one in 52%-67% yield, which was used in the following step without further purification.
Quantity
280 mmol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
89 mmol
Type
reactant
Reaction Step One
Quantity
178 mmol
Type
reactant
Reaction Step One
[Compound]
Name
ice water
Quantity
100 mL
Type
solvent
Reaction Step Two

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